Cas no 58246-76-7 (1H-Indole-1-carboxaldehyde)

1H-Indole-1-carboxaldehyde structure
1H-Indole-1-carboxaldehyde structure
Product Name:1H-Indole-1-carboxaldehyde
CAS No:58246-76-7
MF:C9H7NO
MW:145.157982110977
CID:1017439
PubChem ID:181562
Update Time:2025-04-20

1H-Indole-1-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-1-carboxaldehyde
    • 1H-Indole-1-carboxaldehyde (9CI)
    • N-formyl-indole
    • N-formylindole
    • DB-259586
    • 38097-26-6
    • 1h-indole-1-carbaldehyde
    • DTXSID20959046
    • SCHEMBL98129
    • JZWXUCFEVWHNKB-UHFFFAOYSA-
    • JZWXUCFEVWHNKB-UHFFFAOYSA-N
    • 58246-76-7
    • Inchi: 1S/C9H7NO/c11-7-10-6-5-8-3-1-2-4-9(8)10/h1-7H
    • InChI Key: JZWXUCFEVWHNKB-UHFFFAOYSA-N
    • SMILES: O=CN1C2C(=CC=CC=2)C=C1

Computed Properties

  • Exact Mass: 145.052763847g/mol
  • Monoisotopic Mass: 145.052763847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 22Ų
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